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Compound of Interest

Compound Name: Naringin dihydrochalcone

Cat. No.: B1676963

The safe and responsible disposal of laboratory chemicals is paramount to ensuring personnel
safety and environmental protection. This guide provides detailed, step-by-step procedures for
the proper disposal of Naringin dihydrochalcone, a flavonoid compound used in research and
development. Adherence to these protocols is essential for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Hazard Assessment

Before handling Naringin dihydrochalcone for disposal, it is crucial to consult the Safety Data
Sheet (SDS) specific to the product in your possession. While some suppliers classify the
substance as non-hazardous, others indicate potential for irritation.[1] Therefore, as a best
practice, it is recommended to handle it as a potentially hazardous chemical.

Key Hazards:

o Skin Irritation: May cause skin irritation (H315).[1]

o Eye Irritation: May cause serious eye irritation (H319).[1]

o Respiratory Irritation: May cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Naringin
dihydrochalcone waste:

» Eye Protection: Safety glasses with side shields or goggles.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A lab coat or long-sleeved clothing.

Step-by-Step Disposal Protocol

Naringin dihydrochalcone waste should be managed through your institution’'s official
hazardous waste program. Never dispose of this chemical down the drain or in regular trash.

Step 1: Waste Identification and Segregation

» Treat all Naringin dihydrochalcone, including unused pure compound, contaminated
materials (e.g., weigh boats, gloves, paper towels), and solutions, as hazardous chemical
waste.

» Do not mix Naringin dihydrochalcone waste with other incompatible waste streams. Store
it separately from strong oxidizing agents, acids, and bases.

Step 2: Container Selection and Labeling

» Container: Use a sturdy, leak-proof container with a secure lid that is chemically compatible
with the waste. The original product container is often the best choice. Ensure the container
is clean and free of any residue on the outside.

o Labeling: Clearly label the waste container using your institution's hazardous waste tag. The
label must include:

The words "Hazardous Waste".

[¢]

o

The full chemical name: "Naringin dihydrochalcone". Do not use abbreviations.

o

An accurate estimation of the quantity or concentration.

[¢]

The date of waste generation.

[¢]

The name of the principal investigator and the laboratory location.

o

Checkmarks for the appropriate hazard pictograms (e.g., irritant).
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Step 3: Waste Accumulation and Storage

o Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) within
the laboratory.

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

e Ensure the container is kept closed at all times, except when adding waste.

» Store liquid waste containers within secondary containment (e.g., a chemical-resistant tray or
tub) to prevent spills.

Step 4: Arranging for Final Disposal

o Once the waste container is full, or within one year of the accumulation start date, arrange
for its collection.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
hazardous waste pickup.

» Follow their specific procedures for waste collection requests.
Step 5: Empty Container Disposal

» A container that held Naringin dihydrochalcone must be managed as hazardous waste
unless properly decontaminated.

» To decontaminate, triple-rinse the empty container with a suitable solvent (e.g., water or
ethanol) capable of removing the residue.

e The first rinseate must be collected and disposed of as hazardous chemical waste.

 After triple-rinsing and air-drying, completely deface or remove the original labels before
disposing of the container as regular trash or glass waste, according to institutional policy.

Quantitative Environmental Data
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For risk assessment, the Predicted No Effect Concentration (PNEC) provides a measure of the
concentration of a substance below which adverse effects in the environment are not expected

to occur.
Environmental Compartment Predicted No Effect Concentration (PNEC)
Fresh water 0.1 mg/L
Fresh water sediment No data available
Water (Intermittent) No data available
Microorganisms in sewage treatment No data available
Soil (Agriculture) No data available

Data sourced from Fisher Scientific SDS.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Naringin dihydrochalcone waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Naringin dihydrochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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